Cas no 1396752-15-0 (N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide)

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide is a specialized pyrimidine-based compound featuring a cyclopropyl and trifluoromethyl substitution, enhancing its structural diversity and potential reactivity. The inclusion of a phenylbutanamide moiety contributes to its unique steric and electronic properties, making it a candidate for applications in medicinal chemistry and agrochemical research. The trifluoromethyl group improves metabolic stability and lipophilicity, while the cyclopropyl ring may influence conformational rigidity. This compound is of interest for its potential as an intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise functionalization in targeted research applications.
N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide structure
1396752-15-0 structure
Product Name:N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide
CAS No:1396752-15-0
MF:C20H22F3N3O
MW:377.403395175934
CID:5405730
Update Time:2025-11-02

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[4-Cyclopropyl-6-(trifluoromethyl)-2-pyrimidinyl]ethyl]-α-ethylbenzeneacetamide
    • N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide
    • Inchi: 1S/C20H22F3N3O/c1-2-15(13-6-4-3-5-7-13)19(27)24-11-10-18-25-16(14-8-9-14)12-17(26-18)20(21,22)23/h3-7,12,14-15H,2,8-11H2,1H3,(H,24,27)
    • InChI Key: QOAMUCFVWRWKJV-UHFFFAOYSA-N
    • SMILES: C1(C(CC)C(NCCC2=NC(C(F)(F)F)=CC(C3CC3)=N2)=O)=CC=CC=C1

Experimental Properties

  • Density: 1.243±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 510.2±50.0 °C(Predicted)
  • pka: 15.05±0.46(Predicted)

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide Pricemore >>

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Additional information on N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide (CAS 1396752-15-0): A Comprehensive Overview

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide (CAS 1396752-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core and phenylbutanamide side chain, exhibits promising properties for various applications. In this article, we delve into its chemical structure, synthesis, potential uses, and market relevance, while addressing common queries from researchers and industry professionals.

The molecular structure of N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide features a cyclopropyl group and a trifluoromethyl substituent on the pyrimidine ring, which are known to enhance metabolic stability and bioavailability. These attributes make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers often search for "pyrimidine derivatives in drug discovery" or "trifluoromethyl compounds in pharmaceuticals," highlighting the growing interest in such molecules.

One of the key advantages of CAS 1396752-15-0 is its versatility. Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where its structural motifs could contribute to the development of novel pesticides or herbicides. The pyrimidine scaffold is a common feature in many agrochemicals, and the inclusion of a trifluoromethyl group often improves efficacy. Queries like "pyrimidine-based agrochemicals" or "CF3 group in crop protection" reflect the industry's focus on innovative solutions.

The synthesis of N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide typically involves multi-step organic reactions, including cyclization and amidation. Researchers frequently ask, "How to synthesize pyrimidine derivatives?" or "Best practices for amide bond formation," underscoring the need for detailed synthetic protocols. Optimizing these processes is crucial for scaling up production while maintaining high purity and yield.

In the context of market trends, the demand for CAS 1396752-15-0 is driven by its potential in precision medicine and sustainable agriculture. With the rise of personalized therapies and eco-friendly farming practices, compounds like this are increasingly relevant. Searches for "emerging pharmaceutical intermediates" or "green chemistry in agrochemicals" align with these developments, making this compound a topic of interest for investors and innovators alike.

Safety and regulatory considerations are also paramount when working with N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide. While it is not classified as a hazardous material, proper handling and disposal are essential to ensure compliance with environmental and workplace safety standards. Questions such as "How to handle fluorinated compounds safely?" or "Regulatory guidelines for pyrimidine derivatives" are common among laboratory professionals.

In conclusion, N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenylbutanamide (CAS 1396752-15-0) represents a compelling area of research and development. Its unique chemical properties, coupled with its applications in pharmaceuticals and agrochemicals, position it as a molecule of significant potential. By addressing frequently asked questions and aligning with industry trends, this article aims to provide a valuable resource for scientists, manufacturers, and stakeholders exploring the possibilities of this compound.

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